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Compound of Interest

Compound Name: Ulotaront hydrochloride

Cat. No.: B1649295 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

investigational compounds like Ulotaront hydrochloride is paramount. This document

provides essential safety protocols, logistical information, and disposal plans to minimize risk

and ensure a secure laboratory environment.

Compound Overview
Ulotaront hydrochloride is an orally active psychotropic agent under investigation for the

treatment of schizophrenia, generalized anxiety disorder, and major depressive disorder.[1][2] It

functions as a trace amine-associated receptor 1 (TAAR1) and serotonin 5-HT1A receptor

agonist.[3][4][5] While clinical trials have reported it as "generally safe and well-tolerated,"

appropriate precautions for handling a potent, centrally active compound are necessary.[6]

Adverse effects observed in clinical settings have included somnolence, agitation, nausea,

diarrhea, and dyspepsia.[6]

Hazard Identification and Risk Assessment
As a potent bioactive molecule, Ulotaront hydrochloride should be handled with care to avoid

accidental exposure. The primary routes of occupational exposure are inhalation of airborne

powder, dermal contact, and ingestion. While a specific occupational exposure limit (OEL) has

not been established, it is prudent to treat Ulotaront hydrochloride as a hazardous compound

and minimize all potential exposures.
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Personal Protective Equipment (PPE)
The following PPE is recommended for all procedures involving the handling of Ulotaront
hydrochloride powder.

Task
Required Personal Protective Equipment

(PPE)

Weighing and Aliquoting

- Nitrile gloves (double-gloving recommended)-

Disposable gown or lab coat- Safety glasses

with side shields or chemical splash goggles-

N95 or higher-rated respirator (if not handled in

a containment enclosure)

Solution Preparation

- Nitrile gloves- Disposable gown or lab coat-

Safety glasses with side shields or chemical

splash goggles

General Laboratory Handling - Nitrile gloves- Lab coat- Safety glasses

Engineering Controls
To minimize the risk of inhalation exposure, all handling of Ulotaront hydrochloride powder

should be performed in a certified chemical fume hood or a powder containment balance

enclosure.

Storage and Handling Procedures
Proper storage is crucial to maintain the integrity of the compound and ensure safety.
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Parameter Guideline

Storage Temperature

Powder: -20°C for long-term storage (years);

4°C for short-term (weeks to months). In

solvent: -80°C (up to 3 months); -20°C (up to 2

weeks).[7]

Storage Conditions
Store in a tightly sealed, light-resistant container

in a dry, well-ventilated area.

Shipping Conditions
Shipped at ambient temperature as a non-

hazardous chemical.[7]
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Ulotaront Hydrochloride Handling Workflow
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Caption: Workflow for the safe handling of Ulotaront hydrochloride.
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Emergency Procedures
In the event of accidental exposure, follow these procedures immediately.

Exposure Type Immediate Action

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water for

at least 15 minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including a respirator. Cover the spill with an

absorbent material. Collect the material into a

sealed container for hazardous waste disposal.

Decontaminate the spill area with a suitable

cleaning agent.

Disposal Plan
All waste contaminated with Ulotaront hydrochloride must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves, gowns) in

a dedicated, labeled hazardous waste container.
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Liquid Waste: Collect all solutions containing Ulotaront hydrochloride in a labeled, sealed

hazardous waste container.

Disposal: All hazardous waste must be disposed of through a licensed environmental waste

management vendor, in accordance with all federal, state, and local regulations. Do not

dispose of this material down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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